Methyl 1-cyclopropyl-1H-indazole-5-carboxylate

• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• IUPAC Name: methyl 1-cyclopropylindazole-5-carboxylate
• InChI: InChI=1S/C12H12N2O2/c1-16-12(15)8-2-5-11-9(6-8)7-13-14(11)10-3-4-10/h2,5-7,10H,3-4H2,1H3
• InChI Key: HBXMHVPKHLXQQG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)N(N=C2)C3CC3

Description

Methyl 1-cyclopropyl-1H-indazole-5-carboxylate is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 1H-indazole-5-carboxylate (970 mg, 5.5 mmol), cyclopropylboronic acid (946 mg, 11 mmol), cupper (II) acetate, [2,2′]bipyridyl (860 mg, 5.5 mmol) in 1,2-dichloroethane (50 mL) was heated at 70° C. for 2 hrs. The mixture was added saturated aqueous NH4Cl (70 mL) followed by the addition of DCM (30 mL) and water (30 mL), extracted with DCM (30 mL×2), dried over Na2SO4, filtered through a pad of Celite (registered trademark) the filtrate was concentrated to give a pale brown solid, which was purified by column chromatography on silica gel (hexane/EtOAc=8/1) to give 840 mg (71% yield) of the titled compound as a off-white solid.